Cas no 121219-03-2 (4-bromo-3-fluoro-phenol)

• Product Name: 4-bromo-3-fluoro-phenol
• CAS No: 121219-03-2
• MF: C₆H₄BrFO
• MW: 190.997764587402
• MDL: MFCD00051907
• CID: 63543
• Update Time: 2025-05-25

4-bromo-3-fluoro-phenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluorophenol
• 3-FLUORO-4-BROMOPHENOL
• 1-bromo-2-fluoro-4-hydroxybenzene
• 2-fluoro-4-hydroxybromobenzene
• 4-bromo-3-fluoro-phenol
• 4-bromo-5-fluorophenol
• 4-Bromo-3-fluorophen
• 4-Bromo-3-fluorophenol99%
• 4-Bromo-3-fluorophenol 99%
• Phenol, 4-bromo-3-fluoro-
• PubChem1489
• 4-bromo-3-flourophenol
• 4-bromo-3-fluoro phenol
• 4-bromo-5-fluoro-phenol
• 3-fluoro-4-bromo phenol
• 3-fluoro-4-bromo-phenol
• KSC174S6J
• PARAGOS 390208
• MRQYTJXVULSNIS-UHFFFAOYSA-N
• EBD12075
• BCP05735
• SBB091225
• 4-Bromo-3-fluorophenol, Aldric

• MDL： MFCD00051907
• Inchi： 1S/C6H4BrFO/c7-5-2-1-4(9)3-6(5)8/h1-3,9H
• InChI Key： MRQYTJXVULSNIS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)O

Computed Properties

• Exact Mass: 189.94300
• Monoisotopic Mass: 189.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.764 3
• Melting Point: 71.0 to 75.0 deg-C
• Boiling Point: 96°C/2.8mmHg(lit.)
• Flash Point: 231.5 °C at 760 mmHg
• Refractive Index: 1.575
• PSA: 20.23000
• LogP: 2.29380

4-bromo-3-fluoro-phenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： 20/21/22-36/37/38-41-22
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S26-36/37/39
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-bromo-3-fluoro-phenol

Comprehensive Overview of 4-Bromo-3-Fluoro-Phenol (CAS No. 121219-03-2): Properties, Applications, and Industry Insights

4-Bromo-3-fluoro-phenol (CAS No. 121219-03-2) is a halogenated aromatic compound widely recognized for its versatility in organic synthesis and pharmaceutical intermediates. With the increasing demand for fluorinated and brominated compounds in agrochemicals, pharmaceuticals, and materials science, this compound has garnered significant attention. Its unique molecular structure, featuring both bromo and fluoro substituents, enables selective reactivity, making it a valuable building block for researchers.

The compound's chemical properties include a molecular weight of 191.01 g/mol and a melting point range of 45–50°C. Its solubility in organic solvents like ethanol, acetone, and dichloromethane facilitates its use in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions. Recent studies highlight its role in synthesizing biologically active molecules, particularly in the development of antimicrobial agents and polymer additives.

In the context of green chemistry, researchers are exploring eco-friendly methods to produce 4-bromo-3-fluoro-phenol, such as catalytic bromination or electrochemical fluorination. These advancements align with global trends toward sustainable synthesis and reduced environmental impact. Additionally, the compound's stability under mild conditions makes it suitable for high-throughput screening in drug discovery.

From an industrial perspective, 4-bromo-3-fluoro-phenol is often discussed alongside halogenated phenol derivatives due to their shared applications in liquid crystal materials and electronic coatings. Its compatibility with palladium-catalyzed reactions further enhances its utility in creating complex architectures for OLEDs and photovoltaic materials.

Safety and handling of CAS No. 121219-03-2 adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under most regulatory frameworks, its material safety data sheet (MSDS) recommends storage in cool, dry conditions away from oxidizing agents.

Emerging trends in AI-driven drug discovery have increased searches for halogenated building blocks like 4-bromo-3-fluoro-phenol, as computational models prioritize compounds with enhanced binding affinity. This intersection of cheminformatics and synthetic chemistry underscores the compound's relevance in modern research.

For suppliers and manufacturers, optimizing the purity grade (e.g., >98%) of 4-bromo-3-fluoro-phenol remains critical to meet the demands of high-value chemical synthesis. Analytical techniques such as HPLC and GC-MS are routinely employed to verify quality, ensuring compliance with pharmaceutical standards like ICH guidelines.

In summary, 4-bromo-3-fluoro-phenol exemplifies the intersection of innovation and practicality in specialty chemicals. Its applications span life sciences, material engineering, and catalysis, solidifying its position as a cornerstone in advanced organic chemistry.